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Compound of Interest

Compound Name: (Rac)-DPPC-d6

Cat. No.: B1674679 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

delves into the core physical characteristics of (Rac)-DPPC-d6, a deuterated derivative of the

vital phospholipid, dipalmitoylphosphatidylcholine (DPPC). This document provides a

comprehensive overview of its properties, experimental characterization techniques, and its

role in biological pathways, facilitating its application in advanced research and pharmaceutical

development.

Core Physical and Chemical Properties
(Rac)-DPPC-d6, a synthetic phosphoglyceride, is a deuterated form of DPPC where six

hydrogen atoms have been replaced by deuterium. This isotopic labeling is invaluable for a

range of biophysical studies, particularly in nuclear magnetic resonance (NMR) spectroscopy,

where it aids in simplifying spectra and enhancing the detection of signals from other

biomolecules.[1] While specific experimental data for (Rac)-DPPC-d6 is not readily available in

public literature, its physical properties can be extrapolated from the well-documented

characteristics of its non-deuterated counterpart, DPPC, and the known effects of deuteration.

Table 1: Physicochemical Properties of DPPC and Predicted Properties of (Rac)-DPPC-d6
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Property
1,2-dipalmitoyl-sn-glycero-
3-phosphocholine (DPPC)

(Rac)-DPPC-d6 (Predicted)

Synonyms
DPPC, 1,2-Dihexadecanoyl-

sn-glycero-3-phosphocholine
(Rac)-129Y83-d6

Molecular Formula C₄₀H₈₀NO₈P C₄₀H₇₄D₆NO₈P

Molecular Weight 734.04 g/mol [2] Approx. 740.1 g/mol

Appearance White powder White powder

Melting Point
~41°C (Phase Transition

Temperature)

Expected to be slightly higher

than DPPC

Solubility

Soluble in ethanol, chloroform,

and other organic solvents.

Forms liposomes in aqueous

solutions.

Similar to DPPC

Storage -20°C[3] -20°C

Note: The molecular weight of (Rac)-DPPC-d6 is predicted by adding the mass of six

deuterium atoms and subtracting the mass of six hydrogen atoms from the molecular weight of

DPPC. The melting point (phase transition temperature) of deuterated lipids is often observed

to be slightly higher than their non-deuterated counterparts due to the stronger C-D bond

compared to the C-H bond, which can lead to altered packing and intermolecular interactions.

Experimental Protocols for Characterization
The physical characteristics of (Rac)-DPPC-d6 and other phospholipids are typically

investigated using a suite of biophysical techniques. These methods provide insights into the

structure, phase behavior, and dynamics of lipid assemblies.

Differential Scanning Calorimetry (DSC)
Objective: To determine the phase transition temperature (Tm) and the enthalpy of the

transition of lipid vesicles.

Methodology:
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Sample Preparation: A known concentration of (Rac)-DPPC-d6 is dissolved in a suitable

organic solvent (e.g., chloroform). The solvent is then evaporated under a stream of nitrogen

gas to form a thin lipid film. The film is hydrated with a buffer solution (e.g., phosphate-

buffered saline) by vortexing above the expected Tm to form multilamellar vesicles (MLVs).

DSC Analysis: The lipid dispersion is hermetically sealed in an aluminum pan. An identical

pan containing only the buffer is used as a reference. The samples are heated at a constant

rate (e.g., 1-2°C/min) over a temperature range that encompasses the phase transition.

Data Analysis: The heat flow as a function of temperature is recorded. The peak of the

endothermic transition corresponds to the Tm. The area under the peak is used to calculate

the enthalpy of the transition.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To investigate the structure, dynamics, and orientation of (Rac)-DPPC-d6 in lipid

bilayers.

Methodology:

Sample Preparation: (Rac)-DPPC-d6 liposomes are prepared as described for DSC. For

solid-state NMR, the lipid dispersion is often centrifuged to form a pellet.

NMR Spectroscopy:

¹H NMR: Can be used to study the mobility of different segments of the lipid molecule. The

deuteration in (Rac)-DPPC-d6 simplifies the proton spectrum.

²H NMR (Deuterium NMR): This is a powerful technique for studying deuterated lipids. The

quadrupolar splitting of the deuterium signal provides information about the orientation and

ordering of the C-D bonds, and thus the acyl chains of the lipid.

³¹P NMR: Provides information about the headgroup region of the phospholipid, including

its orientation and dynamics, and can be used to distinguish between different lipid phases

(e.g., lamellar, hexagonal).
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Data Analysis: The NMR spectra are analyzed to extract parameters such as chemical shifts,

line widths, and quadrupolar splittings, which are then interpreted to provide a detailed

picture of the lipid bilayer's properties.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight and purity of (Rac)-DPPC-d6.

Methodology:

Sample Preparation: A dilute solution of (Rac)-DPPC-d6 is prepared in a suitable solvent

compatible with the ionization technique.

MS Analysis: Techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) are commonly used to ionize the lipid molecules. The ions are

then analyzed by a mass analyzer to determine their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion of (Rac)-DPPC-d6, confirming its molecular weight. The presence of other peaks can

indicate impurities.

Biological Signaling Pathways
DPPC is a major component of biological membranes and pulmonary surfactant.[3] While it is

often considered a structural lipid, it can also influence cellular signaling pathways. One such

pathway is the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which is involved

in regulating a wide range of cellular processes, including cell proliferation, differentiation, and

apoptosis. Studies have shown that DPPC can modulate the inflammatory functions of

monocytic cells, although this effect appears to be independent of the p44/p42 (ERK1/2) and

p38 MAPK pathways.[4]

The synthesis of DPPC itself involves two main pathways: the de novo pathway (Kennedy

pathway) and the remodeling pathway (Lands' pathway).
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Caption: DPPC synthesis and its potential influence on cell signaling.

Experimental Workflow for Studying (Rac)-DPPC-d6
Effects
The following diagram outlines a typical experimental workflow for investigating the biophysical

properties of (Rac)-DPPC-d6 and its effects on model membranes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1674679?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674679?utm_src=pdf-body
https://www.benchchem.com/product/b1674679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Biophysical CharacterizationFunctional Assays (Optional)

Start: (Rac)-DPPC-d6 Sample

1. Create Lipid Film
(Solvent Evaporation)

MS
(Purity, MW)

2. Hydration
(Buffer Solution)

3. Liposome Formation
(Vortexing/Extrusion)

DSC
(Phase Transition)

NMR
(Structure, Dynamics)

Interaction with
Membrane Proteins

Drug Encapsulation
and Release Studies

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: Workflow for (Rac)-DPPC-d6 characterization and analysis.

Conclusion
(Rac)-DPPC-d6 serves as a crucial tool for researchers in biophysics, biochemistry, and

pharmaceutical sciences. Its deuterated nature allows for detailed structural and dynamic

studies of lipid bilayers that are not easily achievable with non-deuterated analogs. While

specific physical data for this particular isotopic isomer is sparse, a strong understanding can

be built upon the extensive knowledge of DPPC. The experimental protocols and workflows

outlined in this guide provide a solid foundation for the characterization and application of
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(Rac)-DPPC-d6 in advanced research settings, paving the way for new discoveries in

membrane biology and drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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